3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid

• IUPAC Name: 3-[(3-amino-2-oxochromen-4-yl)amino]benzoic acid
• InChI: InChI=1S/C16H12N2O4/c17-13-14(11-6-1-2-7-12(11)22-16(13)21)18-10-5-3-4-9(8-10)15(19)20/h1-8,18H,17H2,(H,19,20)
• InChI Key: YIBVESIGPXBMPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(C(=O)O2)N)NC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C16H12N2O4
• Molecular Weight: 296.28 g/mol

Description

3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid, also known as 3-AC, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a derivative of coumarin, a naturally occurring compound found in many plants that has been shown to have a variety of biological activities. In

Scientific Research Applications

3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid has been studied for its potential applications in a variety of scientific research fields, including cancer research, neuroscience, and drug discovery. In cancer research, 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In neuroscience, 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In drug discovery, 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid has been used as a scaffold for the development of new compounds with potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid is not fully understood, but it is thought to involve the inhibition of enzymes involved in key cellular processes such as DNA replication and protein synthesis. This inhibition leads to the induction of apoptosis in cancer cells and the neuroprotective effects seen in neuroscience research.
Biochemical and Physiological Effects
In addition to its potential applications in cancer research and neuroscience, 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid has been shown to have a variety of biochemical and physiological effects. These include the inhibition of angiogenesis, the process by which new blood vessels are formed, and the modulation of immune system function. 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid has also been shown to have anti-inflammatory effects, which may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid in scientific research is its high purity and reliability. The synthesis method has been optimized to produce high yields of pure 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid, making it a reliable source for lab experiments. However, one limitation of using 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid is its relatively low solubility in water, which may limit its use in certain experimental setups.

Future Directions

There are many potential future directions for research on 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid. One area of interest is the development of new compounds based on the 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid scaffold with potential therapeutic applications. Another area of interest is the further exploration of the mechanism of action of 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid and its effects on cellular processes. Additionally, there may be potential applications for 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid in other areas of scientific research, such as immunology and infectious disease. Further research is needed to fully explore the potential of 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid in these areas.
Conclusion
In conclusion, 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid is a chemical compound that has been studied for its potential applications in scientific research. Its reliable synthesis method, potential applications in cancer research and neuroscience, and various biochemical and physiological effects make it an interesting compound to study. While there are limitations to its use in certain experimental setups, there are many potential future directions for research on 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid.

Synthesis Methods

The synthesis of 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid involves a multi-step process that begins with the reaction of 3-amino-4-hydroxycoumarin with phthalic anhydride to form 3-(3-carboxy-2-hydroxyphenyl)-2H-chromen-2-one. This intermediate is then reacted with 4-aminobenzoic acid in the presence of a coupling agent to form 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid. This synthesis method has been optimized to produce high yields of pure 3-[(3-amino-2-oxo-2H-chromen-4-yl)amino]benzoic acid, making it a reliable source for scientific research.